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Compound of Interest

Compound Name: Disodium sebacate

Cat. No.: B1670765

For Researchers, Scientists, and Drug Development Professionals

Introduction

Disodium sebacate, the disodium salt of sebacic acid, is a versatile dicarboxylic acid salt with
a wide range of applications in industrial and cosmetic formulations.[1] Its utility is often
dictated by its solubility characteristics in various media. This technical guide provides an in-
depth overview of the solubility of disodium sebacate in water and organic solvents, offering
guantitative data, detailed experimental protocols for solubility determination, and a visual
representation of the experimental workflow. This information is intended to be a valuable
resource for researchers, scientists, and professionals involved in drug development and
formulation science.

Physicochemical Properties

e |[UPAC Name: Disodium decanedioate

CAS Number: 17265-14-4

Molecular Formula: CioHieNa204

Molecular Weight: 246.21 g/mol

Appearance: White to almost white crystalline powder[1]
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Aqueous Solubility

Disodium sebacate is highly soluble in water.[1] The available quantitative data for its
solubility in water at standard conditions is presented in the table below.

Table 1: Solubility of Disodium Sebacate in Water

Temperature (°C) Solubility (g/L)

20 198.8[2]

Solubility in Binary Solvent Mixtures

The solubility of disodium sebacate has been experimentally determined in various binary
solvent mixtures. The following tables summarize the mole fraction solubility (x1) of disodium
sebacate in water + methanol, water + acetone, and water + dimethylformamide (DMF)
mixtures at different temperatures. As a general trend, the solubility of disodium sebacate in
these binary mixtures increases with rising temperature but decreases as the mole fraction of
the organic solvent increases.[3][4]

Table 2: Mole Fraction Solubility (x1) of Disodium Sebacate in Water + Methanol Mixtures at
Various Temperatures|[3]

Temperatur

e (K) x1 (w2=0.1) x1 (w2=0.2) x1 (w2=0.3) x1 (w2=0.4) x1 (w2=0.5)
283.15 0.0158 0.0125 0.0098 0.0075 0.0056
293.15 0.0178 0.0142 0.0112 0.0086 0.0065
303.15 0.0201 0.0161 0.0127 0.0099 0.0075
313.15 0.0226 0.0182 0.0145 0.0113 0.0086
323.15 0.0254 0.0205 0.0164 0.0128 0.0098
328.15 0.0269 0.0218 0.0174 0.0136 0.0104

w2 represents the mass fraction of methanol in the solvent mixture.
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Table 3: Mole Fraction Solubility (x1) of Disodium Sebacate in Water + Acetone Mixtures at
Various Temperatures|[3]

Temperatur

e (K) X1 (w2=0.1) X1 (w2=0.2) X1 (w2=0.3) X1 (w2=0.4) X1 (w2=0.5)
283.15 0.0162 0.0131 0.0105 0.0083 0.0065
293.15 0.0183 0.0148 0.0119 0.0094 0.0074
303.15 0.0206 0.0167 0.0135 0.0107 0.0084
313.15 0.0232 0.0188 0.0152 0.0121 0.0095
323.15 0.0260 0.0212 0.0171 0.0136 0.0108
328.15 0.0276 0.0225 0.0182 0.0145 0.0115

w2 represents the mass fraction of acetone in the solvent mixture.

Table 4: Mole Fraction Solubility (x1) of Disodium Sebacate in Water + DMF Mixtures at
Various Temperatures|[3]

Temperatur

e (K) x1 (w2=0.1) x1 (w2=0.2) x1 (w2=0.3) x1 (w2=0.4) x1 (w2=0.5)
283.15 0.0165 0.0136 0.0111 0.0090 0.0072
293.15 0.0186 0.0154 0.0126 0.0102 0.0082
303.15 0.0210 0.0174 0.0142 0.0116 0.0093
313.15 0.0236 0.0196 0.0161 0.0131 0.0105
323.15 0.0265 0.0220 0.0181 0.0148 0.0118
328.15 0.0281 0.0234 0.0193 0.0157 0.0126

w2 represents the mass fraction of DMF in the solvent mixture.

Solubility in Organic Solvents
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Quantitative data on the solubility of disodium sebacate in pure organic solvents is not readily
available in the literature. However, based on the general principles of solubility for sodium
carboxylates, it can be inferred that its solubility in organic solvents is limited and dependent on
the polarity of the solvent.[1] Solvents with higher polarity, such as ethanol and acetone, are
expected to dissolve disodium sebacate to some extent, while non-polar solvents like
chloroform and benzene are likely to be poor solvents for this salt.[1] The addition of alcohols to
agueous solutions of disodium sebacate can increase its solubility.[5]

Experimental Protocols for Solubility Determination

The following are detailed methodologies for two common experiments used to determine the
solubility of a compound: the Gravimetric Method and the Shake-Flask Method.

Gravimetric Method

The gravimetric method is a straightforward technique for determining the solubility of a solute
in a solvent by measuring the mass of the solute dissolved in a known mass of a saturated
solution.[3]

Materials:

Disodium sebacate

e Solvent of interest (e.g., water, organic solvent)

e Analytical balance

o Thermostatically controlled water bath or shaker

o Jacketed glass vessel or sealed flasks

e Magnetic stirrer and stir bars

« Filtration apparatus (e.g., syringe filters with appropriate membrane)
e Oven

Procedure:
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e Preparation of Saturated Solution:

o Add an excess amount of disodium sebacate to a known volume of the solvent in a
jacketed glass vessel or a sealed flask.

o Place the vessel in a thermostatically controlled water bath or shaker set to the desired
temperature.

o Continuously agitate the mixture using a magnetic stirrer for a sufficient period (e.g., 24-48
hours) to ensure equilibrium is reached. The presence of undissolved solid material at the
end of this period confirms saturation.

o Sample Collection and Filtration:
o Once equilibrium is achieved, stop the agitation and allow the undissolved solid to settle.

o Carefully withdraw a known volume of the supernatant (the clear saturated solution) using
a pre-heated or pre-cooled syringe to maintain the experimental temperature.

o Immediately filter the collected supernatant through a suitable membrane filter to remove
any undissolved particles.

e Mass Determination:
o Accurately weigh a clean, dry evaporating dish.

o Transfer a known mass of the filtered saturated solution into the pre-weighed evaporating
dish.

o Evaporate the solvent in an oven at a temperature that will not cause decomposition of the
disodium sebacate.

o Once the solvent is completely evaporated, cool the evaporating dish in a desiccator and
weigh it again.

» Calculation of Solubility:
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o The mass of the dissolved disodium sebacate is the difference between the final mass of
the dish with the residue and the initial mass of the empty dish.

o The mass of the solvent is the difference between the mass of the saturated solution and
the mass of the dissolved disodium sebacate.

o Solubility can then be expressed in various units, such as grams of solute per 100 grams
of solvent or grams of solute per liter of solvent.

Shake-Flask Method

The shake-flask method is another widely used and reliable technique for determining the
equilibrium solubility of a compound.

Materials:

Disodium sebacate

e Solvent of interest

e Screw-capped vials or flasks

o Orbital shaker with temperature control

e Analytical balance

o Centrifuge (optional)

 Filtration apparatus

e Analytical instrument for concentration measurement (e.g., HPLC, UV-Vis
spectrophotometer)

Procedure:

e Sample Preparation:

o Add an excess amount of disodium sebacate to a series of vials or flasks.
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o Add a precise volume of the solvent to each vial.
Equilibration:

o Seal the vials and place them in an orbital shaker with the temperature set to the desired
value.

o Shake the vials at a constant speed for an extended period (typically 24 to 72 hours) to
allow the system to reach equilibrium.

Phase Separation:

o After the equilibration period, remove the vials from the shaker.

o Allow the vials to stand undisturbed for a period to let the excess solid settle.

o Alternatively, centrifuge the vials to facilitate the separation of the solid and liquid phases.

Sample Analysis:

o

Carefully withdraw an aliquot of the clear supernatant.

[¢]

Filter the aliquot to ensure no solid particles are present.

[e]

Dilute the filtered sample with a suitable solvent if necessary to bring the concentration
within the analytical range of the chosen instrument.

[¢]

Determine the concentration of disodium sebacate in the diluted sample using a
validated analytical method (e.g., HPLC, UV-Vis spectrophotometry).

Calculation of Solubility:

o Calculate the original concentration of the saturated solution, taking into account any
dilution steps.

o The resulting concentration represents the solubility of disodium sebacate in the solvent
at the specified temperature.
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Experimental Workflow Visualization

The following diagram illustrates the general workflow for determining the solubility of a
compound using either the gravimetric or shake-flask method.
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Caption: Workflow for Solubility Determination.
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Conclusion

This technical guide provides a comprehensive overview of the solubility of disodium
sebacate in aqueous and organic systems. The quantitative data presented in tabular format,
along with the detailed experimental protocols, offer valuable resources for researchers and
formulation scientists. While data on its solubility in pure organic solvents is limited, the general
principles of carboxylate salt solubility provide a useful framework for estimation. The provided
workflow diagram offers a clear visual guide for conducting solubility experiments. This
information is critical for the effective utilization of disodium sebacate in various scientific and
industrial applications, including drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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